Cas no 10264-39-8 (Carbamodithioic acid, diethyl-, 2-cyanoethyl ester)

• Product Name: Carbamodithioic acid, diethyl-, 2-cyanoethyl ester
• CAS No: 10264-39-8
• MF: C₈H₁₄N₂S₂
• MW: 202.340158939362
• CID: 95954
• PubChem ID: 11694111
• Update Time: 2025-04-18

Carbamodithioic acid, diethyl-, 2-cyanoethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamodithioic acid, diethyl-, 2-cyanoethyl ester
• 2-cyanoethyl N,N-diethylcarbamodithioate
• 2-cyanoethyl diethylcarbamodithioate
• 2-Cyanoethyldiethyldithiocarbamat
• 3-(Diaethyl-thiocarbamoylmercapto)-propionitril
• AGN-PC-00E9X4
• CTK0D8954
• Diaethyl-dithiocarbamidsaeure-(2-cyan-aethylester)
• diethyl-dithiocarbamic acid-(2-cyano-ethyl ester)
• ESTER-105
• Carbamodithioic acid, N,N-diethyl-, 2-cyanoethyl ester
• 3-[(DIETHYLCARBAMOTHIOYL)SULFANYL]PROPANENITRILE
• DTXSID70470716
• cyanoethyl diethyldithiocarbamate
• 10264-39-8

• Inchi： 1S/C8H14N2S2/c1-3-10(4-2)8(11)12-7-5-6-9/h3-5,7H2,1-2H3
• InChI Key： OVORRQJAJFTHJJ-UHFFFAOYSA-N
• SMILES： S(CCC#N)C(N(CC)CC)=S

Computed Properties

• Exact Mass: 202.06002
• Monoisotopic Mass: 202.05984080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.4Ų

Experimental Properties

• Density: 1.122±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 30 ºC
• Solubility: Very slightly soluble (0.22 g/l) (25 º C),
• PSA: 27.03